Cas no 1240573-92-5 (1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine)

• Product Name: 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine
• CAS No: 1240573-92-5
• MF: C₁₂H₁₄ClFN₂O
• MW: 256.703765392303
• MDL: MFCD16811597
• CID: 4690411
• Update Time: 2025-06-28

1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine

• MDL： MFCD16811597
• Inchi： 1S/C12H14ClFN2O/c1-8-7-15-4-5-16(8)12(17)10-3-2-9(13)6-11(10)14/h2-3,6,8,15H,4-5,7H2,1H3
• InChI Key： AIPACXYDYMAOJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(N1CCNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Topological Polar Surface Area: 32.299

Additional information on 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine

Introduction to 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine (CAS No. 1240573-92-5)

1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine, identified by its CAS number 1240573-92-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The combination of a piperazine ring with a chloro and fluoro-substituted benzoyl group makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of both chloro and fluoro substituents on the benzoyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These features make 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine a valuable building block for the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecules that modulate neurotransmitter systems. Piperazine derivatives have been extensively studied for their potential in treating neurological disorders, including depression, anxiety, and Parkinson's disease. The specific substitution pattern in 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine may contribute to its ability to interact with serotonin and dopamine receptors, making it a promising candidate for further investigation.

Recent research has highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to influence pharmacokinetic properties such as bioavailability and metabolic half-life. The fluoro substituent in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various drug targets. This has led to increased interest in fluorinated piperazine derivatives as potential therapeutic agents.

The< strong>4-Chloro-2-fluorobenzoyl group introduces additional electronic and steric effects that can fine-tune the biological activity of the molecule. Chloro groups are known to increase the lipophilicity of compounds, while fluorine atoms can improve metabolic stability. The interplay between these substituents may result in a compound with enhanced pharmacological properties compared to simpler piperazine derivatives.

One of the most exciting areas of research involving 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine is its potential use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is implicated in various diseases, including cancer. By modifying the structure of this compound, researchers aim to develop highly selective kinase inhibitors that can be used for targeted therapy.

The synthesis of 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzoyl chloride derivative followed by reaction with methylpiperazine. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the chloro and fluoro substituents efficiently.

In conclusion, 1-(4-Chloro-2-fluorobenzoyl)-2-methylpiperazine (CAS No. 1240573-92-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug development, particularly in the areas of neurological disorders and cancer therapy. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.